Cas no 882847-21-4 (Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid)

• Product Name: Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid
• CAS No: 882847-21-4
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• MDL: MFCD08457836
• CID: 710349
• PubChem ID: 17040119
• Update Time: 2025-11-06

Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylicacid, 4-cyclohexyl-, 1-(9H-fluoren-9-ylmethyl) ester
• 4-cyclohexyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-4-carboxylic acid
• Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid
• MK2048
• 4-cyclohexyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-4-carboxylic acid
• Fmoc-4-cyclohexyl-piperidine-4-carboxylic
• 1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-4-cyclohexylpiperidine-4-carboxylic acid
• BS-23980
• MFCD08457836
• DTXSID20589221
• AKOS025404053
• 4-CYCLOHEXYL-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PIPERIDINE-4-CARBOXYLIC ACID
• Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid, AldrichCPR
• 882847-21-4
• FMOC-4-CYCLOHEXYL-PIPERIDINE-4-CARBOXYLICACID
• E70786
• DB-370587

• MDL： MFCD08457836
• Inchi： 1S/C27H31NO4/c29-25(30)27(19-8-2-1-3-9-19)14-16-28(17-15-27)26(31)32-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,1-3,8-9,14-18H2,(H,29,30)
• InChI Key： PPMKHBWXFHVDEU-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C2CCCCC2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 433.22500
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 5.62050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid

Comprehensive Overview of Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid (CAS No. 882847-21-4)

Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid (CAS No. 882847-21-4) is a highly specialized peptide synthesis building block widely utilized in pharmaceutical research and drug development. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique cyclohexyl-piperidine backbone provides structural rigidity, making it valuable for designing bioactive peptides and small molecule therapeutics.

The growing demand for peptide-based drugs has propelled interest in advanced amino acid derivatives like Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid. Researchers frequently search for terms such as "Fmoc-protected amino acids for SPPS", "cyclohexyl-piperidine derivatives in drug design", and "CAS 882847-21-4 applications", reflecting its relevance in modern medicinal chemistry. This compound’s carboxylic acid functionality allows seamless integration into peptide chains, while the Fmoc group ensures selective deprotection during synthesis.

In the context of AI-driven drug discovery, Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid is often highlighted for its role in generating conformationally constrained peptides. These peptides are pivotal in targeting G-protein-coupled receptors (GPCRs) and other complex biomolecules. The compound’s lipophilic cyclohexyl group enhances membrane permeability, addressing a key challenge in peptide drug delivery—a topic frequently queried in scientific forums.

From a synthetic perspective, CAS 882847-21-4 is prized for its compatibility with automated peptide synthesizers, a feature underscored by searches like "best Fmoc-amino acids for HATU coupling". Its stability under standard SPPS conditions minimizes side reactions, ensuring high yields—a critical factor for industrial-scale production. Additionally, the compound’s chiral purity is rigorously controlled, meeting the stringent requirements of FDA-approved peptide therapeutics.

Beyond pharmaceuticals, Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid finds niche applications in material science, particularly in designing peptide-based hydrogels for biomedical engineering. This aligns with trending searches on "smart biomaterials for tissue regeneration", showcasing its interdisciplinary utility. The compound’s structural versatility also makes it a candidate for developing molecular probes in diagnostic assays.

Quality assurance for 882847-21-4 involves advanced analytical techniques like HPLC and mass spectrometry, topics often explored in QC/QA workflows for peptide synthesis. Suppliers emphasize batch-to-batch consistency, responding to industry concerns about impurity profiles in Fmoc derivatives. Proper storage conditions (e.g., anhydrous environments) are frequently discussed to preserve the compound’s reactivity.

In summary, Fmoc-4-cyclohexyl-piperidine-4-carboxylic acid (CAS No. 882847-21-4) is a cornerstone in modern peptide chemistry, bridging gaps between academic research and industrial applications. Its optimization for high-throughput synthesis and alignment with green chemistry principles (e.g., reduced solvent waste) further cement its status as a future-ready building block.